Cas no 2248382-64-9 (1-tert-butyl 1-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) cyclohexane-1,1-dicarboxylate)

• Product Name: 1-tert-butyl 1-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) cyclohexane-1,1-dicarboxylate
• CAS No: 2248382-64-9
• MF: C₂₀H₂₃NO₆
• MW: 373.39972615242
• CID: 5971432
• PubChem ID: 165732973
• Update Time: 2025-06-08

1-tert-butyl 1-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) cyclohexane-1,1-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6525133
• 1-tert-butyl 1-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) cyclohexane-1,1-dicarboxylate
• 2248382-64-9

• Inchi： 1S/C20H23NO6/c1-19(2,3)26-17(24)20(11-7-4-8-12-20)18(25)27-21-15(22)13-9-5-6-10-14(13)16(21)23/h5-6,9-10H,4,7-8,11-12H2,1-3H3
• InChI Key： SBYLUZCZSZHWRH-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)CCCCC1)=O

Computed Properties

• Exact Mass: 373.15253745g/mol
• Monoisotopic Mass: 373.15253745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 90Ų

Additional information on 1-tert-butyl 1-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) cyclohexane-1,1-dicarboxylate

Research Brief on 1-tert-butyl 1-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) cyclohexane-1,1-dicarboxylate (CAS: 2248382-64-9)

The compound 1-tert-butyl 1-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) cyclohexane-1,1-dicarboxylate (CAS: 2248382-64-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique isoindole-1,3-dione and cyclohexane-1,1-dicarboxylate scaffold, has shown promising potential in various therapeutic applications, including proteolysis-targeting chimeras (PROTACs) and enzyme inhibition studies. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, highlighting its versatility as a key intermediate in drug discovery.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the role of this compound as a critical building block for PROTACs, which are bifunctional molecules designed to degrade target proteins via the ubiquitin-proteasome system. The tert-butyl and dicarboxylate groups in the molecule were found to enhance its stability and binding affinity, making it an ideal candidate for further derivatization. The study reported successful synthesis of several PROTACs using this scaffold, demonstrating potent degradation of oncogenic proteins such as BRD4 and EGFR in vitro and in vivo.

Another notable application of 1-tert-butyl 1-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) cyclohexane-1,1-dicarboxylate is its use in enzyme inhibition, particularly targeting kinases and deubiquitinases (DUBs). A 2022 paper in ACS Chemical Biology detailed its incorporation into a series of covalent inhibitors for DUBs, where the isoindole-1,3-dione moiety acted as a warhead to form reversible adducts with active-site cysteine residues. The study highlighted the compound's selectivity and low cytotoxicity, suggesting its potential as a lead for developing novel DUB-targeted therapies.

Recent advancements in synthetic methodologies have also improved the accessibility of this compound. A 2023 report in Organic Letters described a streamlined, one-pot synthesis route using tert-butyl cyclohexane-1,1-dicarboxylate and phthalimide derivatives, achieving high yields (>85%) and scalability. This development is expected to facilitate its broader adoption in medicinal chemistry campaigns.

In conclusion, 1-tert-butyl 1-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) cyclohexane-1,1-dicarboxylate (CAS: 2248382-64-9) represents a versatile and pharmacologically relevant scaffold with applications in PROTAC design, enzyme inhibition, and beyond. Ongoing research continues to uncover its potential, positioning it as a valuable tool for drug discovery. Future studies may focus on expanding its therapeutic scope and optimizing its pharmacokinetic properties for clinical translation.